Technical Guide: Physical Properties of 11-Eicosenoic Acid, Methyl Ester
Technical Guide: Physical Properties of 11-Eicosenoic Acid, Methyl Ester
For Researchers, Scientists, and Drug Development Professionals
Introduction
11-Eicosenoic acid, methyl ester, also known as gondoic acid methyl ester, is a monounsaturated omega-9 fatty acid methyl ester (FAME). It is a compound of interest in various research fields, including lipid biochemistry and as a standard in analytical chemistry.[1] This technical guide provides a comprehensive overview of its physical properties, outlines general experimental protocols for their determination, and illustrates a common analytical workflow where it is utilized.
Core Physical and Chemical Properties
The physical properties of 11-eicosenoic acid, methyl ester are crucial for its handling, application, and analysis. These properties have been determined through various experimental and predictive methods. It is important to note that properties can vary slightly based on the isomeric form (cis or trans) and purity. The data presented below pertains primarily to the more common cis isomer (CAS No. 2390-09-2), unless otherwise specified.
Data Presentation: Physical Properties
| Property | Value | Units | Notes and Citations |
| Molecular Formula | C21H40O2 | - | [2][3][4][5] |
| Molecular Weight | 324.54 | g/mol | [2][3][4] |
| Physical Form | Liquid | - | At room temperature.[2][6] |
| Color | Colorless | - | [2][6] |
| Melting Point | -34.0 | °C | [2] |
| Boiling Point | 394.3 ± 11.0 | °C | Predicted value at 760 mmHg.[1][2][7] |
| Density | 0.871 ± 0.06 | g/cm³ | Predicted value.[1][2][7] |
| Flash Point | 87.1 - 113 | °C | [1][2][7] |
| Refractive Index | 1.455 | - | [1][7] |
| Solubility | Chloroform (Sparingly), Methanol (Slightly) | - | Also soluble in ethanol, DMF, and DMSO.[2][5][6] |
| Storage Temperature | -20 | °C | Recommended for maintaining stability.[1][2][6] |
| CAS Number | 2390-09-2 | - | For the cis isomer.[2][5] |
| CAS Number | 69119-90-0 | - | For the trans isomer.[3] |
Experimental Protocols
Detailed experimental protocols for determining the physical properties of a specific FAME like 11-eicosenoic acid, methyl ester are not always published individually. Instead, standardized methods for fats, oils, and FAMEs are employed. Below are summaries of general methodologies applicable for determining the key physical properties listed above.
Melting Point Determination
The melting point of a FAME is typically determined using a capillary melting point apparatus or by differential scanning calorimetry (DSC).
-
Capillary Method:
-
A small, dry sample of the compound is loaded into a capillary tube to a height of 2-3 mm.[8]
-
The tube is placed in a melting point apparatus (e.g., a Mel-Temp).[8]
-
The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the expected melting point.[8]
-
The melting range is recorded from the temperature at which the first droplet of liquid appears to the temperature at which the entire sample becomes a transparent liquid.[8]
-
Boiling Point Determination by Gas Chromatography
The boiling point of FAMEs can be determined by simulated distillation using gas chromatography (GC), as outlined in standard methods like ASTM D7398. This technique correlates the retention time of the compound with the boiling points of known n-paraffin standards.
-
Simulated Distillation (SimDis) GC Protocol:
-
Calibration: A calibration mixture of n-paraffins with known boiling points is injected into the GC to establish a retention time versus boiling point curve.[6]
-
Sample Preparation: The FAME sample is diluted with a suitable solvent (e.g., hexane).[6]
-
GC Analysis: The diluted sample is injected into a GC equipped with a non-polar capillary column and a flame ionization detector (FID).[6]
-
Temperature Program: The column oven temperature is increased at a reproducible linear rate to elute components in order of their boiling point.[6]
-
Data Analysis: The retention time of the 11-eicosenoic acid, methyl ester peak is recorded. Its boiling point is then determined by interpolating from the calibration curve of the n-paraffin standards.[6]
-
Density Measurement
The density of liquid FAMEs is commonly measured using an oscillating U-tube densitometer.[9] This method is precise and requires a small sample volume.
-
Oscillating U-tube Densitometry:
-
Calibration: The instrument is calibrated using fluids of known density, such as dry air and degassed, bidistilled water, at the desired temperature.[10]
-
Sample Injection: The liquid FAME sample is injected into the oscillating U-tube, ensuring no air bubbles are present.
-
Temperature Control: The temperature of the measurement cell is precisely controlled.
-
Measurement: The instrument measures the oscillation period of the U-tube filled with the sample. This period is directly related to the density of the sample. The density is then calculated and displayed by the instrument's software.[9] Measurements are typically repeated to ensure accuracy.[10]
-
Mandatory Visualization
Analytical Workflow for FAME Profiling
11-eicosenoic acid, methyl ester is frequently used as a component in FAME standard mixtures for the identification and quantification of fatty acids in complex biological or industrial samples.[11] The following diagram illustrates a typical workflow for the analysis of fatty acids as their methyl esters by gas chromatography-mass spectrometry (GC-MS).
References
- 1. semanticscholar.org [semanticscholar.org]
- 2. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
- 3. agilent.com [agilent.com]
- 4. m.youtube.com [m.youtube.com]
- 5. 2.5. GC-MS Analysis of Fatty Acids [bio-protocol.org]
- 6. kaycantest.com [kaycantest.com]
- 7. Standard - Standard Test Method for Boiling Range Distribution of Fatty Acid Methyl Esters (FAME) in the Boiling Range from 100 °C to 615 °C by Gas Chromatography ASTM D7398-21 - Svenska institutet för standarder, SIS [sis.se]
- 8. chem.libretexts.org [chem.libretexts.org]
- 9. researchgate.net [researchgate.net]
- 10. pubs.acs.org [pubs.acs.org]
- 11. agilent.com [agilent.com]
